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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Aminoisonicotinaldehyde (CAS No: 55279-29-3), a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1] Adherence to these guidelines is critical to
ensure the safety of laboratory personnel and the integrity of research outcomes.

Physicochemical and Safety Data

The following tables summarize the known physicochemical properties and hazard
classifications for 3-Aminoisonicotinaldehyde.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula CeHsN20 Sigma-Aldrich

Molecular Weight 122.12 g/mol Sigma-Aldrich
Appearance Solid Sigma-Aldrich

Purity >98% Jubilant Ingrevia Limited[2]
Storage Temperature Ambient Sigma-Aldrich
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Table 2: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 3[2]
Acute Toxicity, Dermal Category 3[2]
Skin Corrosion/Irritation Category 2[2]
Serious Eye Damage/Eye Irritation Category 2A[2]

Hazardous to the Aquatic Environment, Acute

Category 1[2]

Hazardous to the Aquatic Environment, Chronic

Category 1[2]

Note: Specific LD50 and LC50 values for 3-Aminoisonicotinaldehyde are not readily

available in the reviewed literature. The acute toxicity classification is based on data for the

related compound 3-Aminopyridine.[2][3]

Hazard Identification and Precautionary Measures

Signal Word: Danger

Hazard Pictograms:

o Skull and Crossbones: Acute Toxicity (fatal or toxic)

e Corrosion: Skin Corrosion/Serious Eye Damage

e Environment: Hazardous to the Aquatic Environment

Hazard Statements (H-Statements):

¢ H301: Toxic if swallowed.[2]

e H311: Toxic in contact with skin.[2]

e H315: Causes skin irritation.[2]

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.benchchem.com/product/b120943?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.epa.gov/sites/default/files/2017-01/documents/nci-2006_0.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/211msds_0151GjGhs10Div.3sds3-Aminopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

e H319: Causes serious eye irritation.[2]

e H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements is provided in the table below.

Table 3: Precautionary Statements
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Category Code Statement
Wash hands and any exposed
Prevention P264 skin thoroughly after handling.
[2]
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Avoid release to the
P273 _
environment.[2]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[2]
IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or
doctor/physician.[2]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[2]
Call a POISON CENTER or
P312 doctor/physician if you feel
unwell.[2]
P330 Rinse mouth.[2]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[2]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[2]
Take off immediately all
P361 + P364 contaminated clothing and
wash it before reuse.
P391 Collect spillage.[2]
Storage P405 Store locked up.[2]
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Dispose of contents/container

) in accordance with
Disposal P501 ] ] ] )
local/regional/national/internati

onal regulations.[2]

Experimental Protocols and Handling Precautions

While specific experimental protocols for 3-Aminoisonicotinaldehyde are not detailed in the
available literature, its use as a chemical intermediate necessitates strict adherence to
standard laboratory safety procedures for handling toxic and irritating compounds.

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of hazardous

chemicals like 3-Aminoisonicotinaldehyde.
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General Handling Workflow for Hazardous Chemicals

1. Risk Assessment Emergency Preparedness
- Review SDS - Spill Kit Accessible
- Identify Hazards - Eyewash/Safety Shower

Implement

2. Engineering Controls
- Fume Hood
- Ventilated Area

elect

3. Personal Protective Equipment (PPE)
- Gloves (Nitrile or Neoprene)
- Safety Goggles
- Lab Coat

Proceed with

4. Chemical Handling
- Weighing/Dispensing
- Reaction Setup

5. Post-Handling
- Decontamination of work area
- Hand washing

6. Waste Disposal
- Segregate hazardous waste
- Follow institutional protocols

Click to download full resolution via product page

Caption: A logical workflow for safely handling hazardous chemicals in a laboratory setting.

Specific Precautions for Pyridine Aldehydes
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o Ventilation: Always handle 3-Aminoisonicotinaldehyde in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[4][5]

» Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[4]
o Eye Protection: Chemical safety goggles are mandatory.[4]
o Clothing: A lab coat and closed-toe shoes are required.

e Ignition Sources: Keep away from heat, sparks, and open flames.[6]

e Hygroscopicity: Store in a tightly sealed container in a dry place, as pyridine compounds can
be hygroscopic.

 Static Discharge: Take precautionary measures against static discharge.[6]

Emergency Procedures

The following diagram outlines the appropriate response to common laboratory emergencies
involving hazardous chemicals.
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Emergency Response Protocol

Emergency Occurs

Chemical Spill
Evacuate Immediate Area

Alert Supervisor/
Emergency Services

Personal Exposure

Use Eyewash/
Safety Shower

Seek Medical Attention

Contain Spill
(if safe to do so)

Use Fire Extinguisher
(if trained)

Click to download full resolution via product page

Caption: A flowchart outlining key steps for responding to laboratory emergencies.

Signaling Pathways and Biological Activity

Currently, there is no information available in the public domain regarding the specific signaling
pathways modulated by 3-Aminoisonicotinaldehyde. Its primary documented role is as a
versatile chemical intermediate in the synthesis of various pharmaceutical and agrochemical
compounds.[1] Researchers have utilized this compound in studies related to enzyme inhibition
and receptor binding to elucidate biological pathways.[1]

Conclusion
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3-Aminoisonicotinaldehyde is a valuable chemical intermediate with significant potential in
drug discovery and development. However, its handling requires a thorough understanding of
its associated hazards and the implementation of stringent safety protocols. By following the
guidelines outlined in this technical guide, researchers can mitigate risks and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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